Cas no 42476-63-1 (O-(2-morpholin-4-ylethyl)hydroxylamine)
O-(2-morpholin-4-ylethyl)hydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-(2-morpholin-4-ylethyl)hydroxylamine
- TPC-A023
- O-(2-Morpholin-4-yl-ethyl)-hydroxyl
- SureCN1105427
- 4-<
- 2-(Aminooxy)-aethyl>
- -morpholin
- O-(2-morpholin-4-yl-ethyl)-hydroxylamine
- AGN-PC-00L121
- O-<
- 2-Morpholino-aethyl>
- -hydroxylamin
- O-(2-Morfolinoetil)idrossilamina
- CTK1C8476
- O-(2-morpholinoethyl)hydroxylamine
- Morpholine, 4-[2-(aminooxy)ethyl]-
- 4-[2-(aminooxy)ethyl]Morpholine
- 4-< 2-(Aminooxy)-aethyl> -morpholin
- O-< 2-Morpholino-aethyl> -hydroxylamin
- DB-070304
- DTXSID10520168
- AKOS006313806
- O-[2-(Morpholin-4-yl)ethyl]hydroxylamine
- SCHEMBL1105427
- NRYJIKFQAFBQJF-UHFFFAOYSA-N
- 42476-63-1
-
- Inchi: 1S/C6H14N2O2/c7-10-6-3-8-1-4-9-5-2-8/h1-7H2
- InChI Key: NRYJIKFQAFBQJF-UHFFFAOYSA-N
- SMILES: O1CCN(CCON)CC1
Computed Properties
- Exact Mass: 146.10562
- Monoisotopic Mass: 146.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 83.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 47.7Ų
Experimental Properties
- PSA: 47.72
O-(2-morpholin-4-ylethyl)hydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00CMHI-100mg |
O-(2-Morpholin-4-yl-ethyl)-hydroxylaMine |
42476-63-1 | 95% | 100mg |
$240.00 | 2024-05-02 | |
| 1PlusChem | 1P00CMHI-250mg |
O-(2-Morpholin-4-yl-ethyl)-hydroxylaMine |
42476-63-1 | 95% | 250mg |
$477.00 | 2024-05-02 | |
| 1PlusChem | 1P00CMHI-500mg |
O-(2-Morpholin-4-yl-ethyl)-hydroxylaMine |
42476-63-1 | 95% | 500mg |
$820.00 | 2024-05-02 | |
| A2B Chem LLC | AF88214-100mg |
O-(2-Morpholin-4-yl-ethyl)-hydroxylaMine |
42476-63-1 | 95% | 100mg |
$253.00 | 2024-04-20 | |
| A2B Chem LLC | AF88214-250mg |
O-(2-Morpholin-4-yl-ethyl)-hydroxylaMine |
42476-63-1 | 95% | 250mg |
$489.00 | 2024-04-20 | |
| A2B Chem LLC | AF88214-500mg |
O-(2-Morpholin-4-yl-ethyl)-hydroxylaMine |
42476-63-1 | 95% | 500mg |
$842.00 | 2024-04-20 |
O-(2-morpholin-4-ylethyl)hydroxylamine Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on O-(2-morpholin-4-ylethyl)hydroxylamine
O-(2-morpholin-4-ylethyl)hydroxylamine (CAS No. 42476-63-1): An Overview and Recent Developments
O-(2-morpholin-4-ylethyl)hydroxylamine (CAS No. 42476-63-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as O-(2-morpholinoethyl)hydroxylamine, is a derivative of hydroxylamine and morpholine, two important classes of organic compounds with a wide range of applications in drug discovery and development.
The chemical structure of O-(2-morpholin-4-ylethyl)hydroxylamine features a morpholine ring attached to an ethyl group, which is further linked to a hydroxylamine moiety. This unique structural arrangement endows the compound with several interesting properties, including its ability to act as a nucleophile and its potential to form stable complexes with various metal ions. These properties make it a valuable intermediate in the synthesis of more complex molecules, particularly those with therapeutic potential.
Recent studies have highlighted the potential of O-(2-morpholin-4-ylethyl)hydroxylamine in the development of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of O-(2-morpholin-4-ylethyl)hydroxylamine exhibited potent inhibitory activity against these enzymes, suggesting their potential as lead compounds for further optimization.
In another notable study, O-(2-morpholin-4-ylethyl)hydroxylamine was investigated for its role in modulating cellular signaling pathways. The research, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that this compound could effectively interfere with certain signaling cascades, which are often dysregulated in various diseases, including neurodegenerative disorders and inflammatory conditions. The findings suggest that O-(2-morpholin-4-ylethyl)hydroxylamine and its derivatives may have therapeutic applications beyond cancer treatment.
The synthetic accessibility of O-(2-morpholin-4-ylethyl)hydroxylamine has also been a subject of interest. A recent review article in Chemical Reviews discussed various synthetic routes for preparing this compound, emphasizing the importance of efficient and scalable methods for large-scale production. The review highlighted the use of green chemistry principles to minimize environmental impact and improve the overall sustainability of the synthesis process.
In addition to its pharmaceutical applications, O-(2-morpholin-4-ylethyl)hydroxylamine has been explored for its use in materials science. Research published in Advanced Materials investigated the formation of metal complexes using this compound as a ligand. The resulting complexes exhibited unique optical and electronic properties, making them promising candidates for applications in sensors and optoelectronic devices.
The safety profile of O-(2-morpholin-4-ylethyl)hydroxylamine is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical studies. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety and potential interactions with other drugs.
In conclusion, O-(2-morpholin-4-ylethyl)hydroxylamine (CAS No. 42476-63-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, O-(2-morpholin-4-ylethyl)hydroxylamine is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.
42476-63-1 (O-(2-morpholin-4-ylethyl)hydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)